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Compound of Interest

Compound Name: Ombuoside

Cat. No.: B1249156

This guide provides a detailed comparison of common analytical methods for the quantification
of Ombuoside, a flavonol glycoside. It is intended for researchers, scientists, and professionals
in drug development who require accurate and reliable quantification of this compound in
various matrices, including plant extracts and pharmaceutical formulations.

Introduction to Ombuoside Quantification

Ombuoside (7,4'-di-O-methylquercetin-3-O-3-rutinoside) is a flavonoid with potential biological
activities. Accurate quantification is crucial for quality control, pharmacokinetic studies, and
understanding its therapeutic potential. The primary analytical techniques for quantifying
flavonoid glycosides like Ombuoside are High-Performance Liquid Chromatography with UV
detection (HPLC-UV), Liquid Chromatography-Mass Spectrometry (LC-MS), and UV-Visible
Spectrophotometry. Each method offers distinct advantages in terms of sensitivity, specificity,
and cost.

Performance Comparison of Analytical Methods

The selection of an appropriate analytical method depends on the specific requirements of the
study, such as the need for high sensitivity, the complexity of the sample matrix, and budget
constraints. The following table summarizes the typical performance characteristics for the
guantification of flavonoid glycosides, providing a benchmark for what can be expected when
developing a method for Ombuoside.

Data Presentation: Quantitative Method Validation Parameters
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UV-Vis
Parameter HPLC-UV LC-MS/MS
Spectrophotometry
Linearity (R?) > 0.999[1][2] > 0.99[3][4] >0.99
Limit of Detection 0.01 - 3.12 ng/mL[4]
0.01 - 0.4 pg/mL[5] ~1-2 pg/mL
(LOD) [6]
Limit of Quantification 0.03 - 12.5 ng/mL[4]
0.02 - 1.2 pg/mL[5][7] ~5-10 pg/mL

(LOQ)

[6]

Accuracy (Recovery
%)

93% - 106%[2]

70% - 115%][3]

95% - 105%

Precision (RSD %) < 3%[1][8] < 15%[3] <5%
o ) ) Low (Interference
Specificity High Very High )
from other flavonoids)
Cost Moderate High Low

Note: Data presented are representative values for flavonoid glycosides and may vary based
on the specific instrumentation, experimental conditions, and sample matrix.

Diagrams of Experimental Workflows

Visualizing the workflow of each quantification method can help in understanding the
complexity and steps involved in the analytical process.
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General Workflow for Ombuoside Quantification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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